Cas no 58185-39-0 (N-Tetradecanoyl-valine mono sodiumsalt)

• Product Name: N-Tetradecanoyl-valine mono sodiumsalt
• CAS No: 58185-39-0
• MF: C₁₉H₃₆NNaO₃
• MW: 349.483817100525
• CID: 57246
• PubChem ID: 71306993
• Update Time: 2025-05-21

N-Tetradecanoyl-valine mono sodiumsalt Chemical and Physical Properties

Names and Identifiers

• Sodium N-tetradecanoyl-L-valinate
• N-Tetradecanoyl-L-valine monosodium salt
• N-TETRADECANOYL- VALINE MONO SODIUM SALT
• N-Butadecanoyl-L-valine sodiuM salt
• N-Tetradecanoyl-Valine mono sodium salt
• 58185-39-0
• sodium;(2S)-3-methyl-2-(tetradecanoylamino)butanoate
• SCHEMBL15648753
• N-Tetradecanoyl-valine mono sodiumsalt

• Inchi： 1S/C19H37NO3.Na/c1-4-5-6-7-8-9-10-11-12-13-14-15-17(21)20-18(16(2)3)19(22)23;/h16,18H,4-15H2,1-3H3,(H,20,21)(H,22,23);/q;+1/p-1/t18-;/m0./s1
• InChI Key： KQZXDXQVDXVCCC-FERBBOLQSA-M
• SMILES： [Na+].O=C(CCCCCCCCCCCCC)N[C@H](C(=O)[O-])C(C)C

Computed Properties

• Exact Mass: 349.25900
• Monoisotopic Mass: 349.25928829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 322
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.2Ų

Experimental Properties

• PSA: 69.23000
• LogP: 3.96910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Tetradecanoyl-valine mono sodiumsalt

N-Tetradecanoyl-valine Mono Sodium Salt (CAS No. 58185-39-0): An Overview and Recent Advances

N-Tetradecanoyl-valine mono sodium salt (CAS No. 58185-39-0) is a unique compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as sodium N-tetradecanoyl-L-valinate, is a derivative of valine, an essential amino acid, conjugated with a tetradecanoyl group and a sodium salt. Its chemical structure and properties make it a valuable tool in various scientific applications, particularly in the study of lipid signaling and drug delivery systems.

The chemical formula of N-tetradecanoyl-valine mono sodium salt is C₁₉H₃₆NNaO₃, with a molecular weight of approximately 365.47 g/mol. The compound is characterized by its amphiphilic nature, which arises from the hydrophobic tetradecanoyl chain and the hydrophilic amino acid and sodium salt moieties. This dual nature allows it to form micelles in aqueous solutions, making it an excellent candidate for the encapsulation and delivery of hydrophobic drugs.

Recent research has highlighted the potential of N-tetradecanoyl-valine mono sodium salt in various biological systems. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the use of this compound as a prodrug for the treatment of neurodegenerative diseases. The researchers found that the compound could effectively cross the blood-brain barrier and release its active metabolite, valine, which has been shown to have neuroprotective effects. This finding opens up new avenues for the development of targeted therapies for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential in neurodegenerative diseases, N-tetradecanoyl-valine mono sodium salt has also been explored for its anti-inflammatory properties. A study published in the Journal of Inflammation Research in 2021 demonstrated that this compound could inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. The mechanism behind this effect is believed to involve the modulation of signaling pathways such as NF-κB and MAPK, which are key players in inflammation.

The amphiphilic nature of N-tetradecanoyl-valine mono sodium salt also makes it an attractive candidate for drug delivery systems. A recent study published in the International Journal of Pharmaceutics in 2023 evaluated the use of this compound as a carrier for poorly water-soluble drugs. The researchers found that incorporating N-tetradecanoyl-valine mono sodium salt into lipid-based nanoparticles significantly enhanced the solubility and bioavailability of these drugs, leading to improved therapeutic outcomes.

Beyond its applications in drug delivery, N-tetradecanoyl-valine mono sodium salt has also been studied for its potential role in lipid signaling pathways. A study published in Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids in 2022 investigated the interaction of this compound with lipid rafts in cell membranes. The researchers found that N-tetradecanoyl-valine mono sodium salt could modulate the organization and function of lipid rafts, which are crucial for various cellular processes such as signal transduction and membrane trafficking.

The synthesis of N-tetradecanoyl-valine mono sodium salt typically involves several steps, including the esterification of valine with tetradecanoic acid followed by neutralization with sodium hydroxide. The purity and quality of the final product are crucial for its effectiveness in various applications. High-performance liquid chromatography (HPLC) is commonly used to ensure that the compound meets stringent purity standards.

In conclusion, N-tetradecanoyl-valine mono sodium salt (CAS No. 58185-39-0) is a versatile compound with a wide range of potential applications in chemistry, biochemistry, and pharmaceutical research. Its unique chemical properties make it an excellent candidate for drug delivery systems, anti-inflammatory agents, and lipid signaling studies. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a promising molecule for future developments in these fields.